Cas no 131933-16-9 (Adenosine, 2-(cyclohexyloxy)-)

Adenosine, 2-(cyclohexyloxy)- structure
Adenosine, 2-(cyclohexyloxy)- structure
Product Name:Adenosine, 2-(cyclohexyloxy)-
CAS No:131933-16-9
MF:C16H23N5O5
MW:365.384323358536
CID:1234090
PubChem ID:14842854
Update Time:2025-04-20

Adenosine, 2-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(cyclohexyloxy)-
    • (2R,3R,4S,5R)-2-[6-amino-2-(cyclohexyloxy)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-(6-Amino-2-(cyclohexyloxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 131933-16-9
    • SCHEMBL8102432
    • Inchi: 1S/C16H23N5O5/c17-13-10-14(20-16(19-13)25-8-4-2-1-3-5-8)21(7-18-10)15-12(24)11(23)9(6-22)26-15/h7-9,11-12,15,22-24H,1-6H2,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
    • InChI Key: QNBHIJKKTYKKJT-SDBHATRESA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N=C(N=C12)OC1CCCCC1)O)O

Computed Properties

  • Exact Mass: 365.17009
  • Monoisotopic Mass: 365.16991885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 148.77
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